2-(4-ethoxyphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H20N2O3S/c1-4-24-14-8-6-13(7-9-14)11-16(22)20-19-21-17-15(23-3)10-5-12(2)18(17)25-19/h5-10H,4,11H2,1-3H3,(H,20,21,22)
• InChI Key: JHLCNWHAGQYOEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=NC3=C(C=CC(=C3S2)C)OC
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

2-(4-ethoxyphenyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)acetamide, also known as EMA401, is a novel small-molecule drug candidate that has shown potential in the treatment of chronic pain. This compound was first discovered and developed by the pharmaceutical company, Spinifex Pharmaceuticals, and is currently in the clinical trial phase.

Scientific Research Applications

Antitumor Activity

• A study synthesized new derivatives bearing different heterocyclic ring systems based on the benzothiazole structure, revealing some compounds with significant anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
• Another research effort designed and synthesized novel diastereoselective benzothiazole β-lactam hybrids, demonstrating their antimicrobial and antimalarial activities alongside potential as medicines due to their hemolytic activity and mammalian cell toxicity profile (Alborz et al., 2018).
• Investigation into benzothiazole-based adenosine A2B receptor antagonists identified compounds with excellent potency and high selectivity against both A2A and A1 receptors, illustrating the therapeutic potential of such derivatives (Firooznia et al., 2011).

Antimicrobial and Antiparasitic Activities

• A series of novel benzothiazole-substituted β-lactam hybrids was evaluated for their antimicrobial activities, revealing moderate activities against a broad spectrum of bacterial strains. This highlights the versatility of benzothiazole derivatives in developing new antimicrobial agents (Alborz et al., 2018).
• Research into 4-amino-2-ethoxy-benzoic acid and related compounds demonstrated anti-coccidial activity, emphasizing the potential of benzothiazole analogs in combating parasitic infections (Rogers et al., 1964).

Biochemical and Molecular Studies

• Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs provided insights into their ligand-protein interactions and potential applications in dye-sensitized solar cells (DSSCs), indicating the broad applicability of these compounds beyond pharmacological contexts (Mary et al., 2020).